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Compound of Interest

1-(Benzyloxy)-4-[2-(2-
Compound Name:
bromoethoxy)ethoxy]benzene

Cat. No.: B8159798

Get Quote

Executive Summary & Immediate Action Card

This guide mandates the Halogenated Organic Waste stream for 1-(Benzyloxy)-4-[2-(2-

bromoethoxy)ethoxy]benzene (approximate MW: 351.24 g/mol ). Due to the primary alkyl
bromide functionality, this compound acts as a potential alkylating agent and must be
segregated from strong nucleophiles (bases, amines) to prevent uncontrolled exothermic
reactions in waste containers.

Critical Safety Directive:
+ DO NOT mix with aqueous basic waste (risk of hydrolysis/alkylation).
* DO NOT dispose of down the drain.[1][2]

e DO NOT mix with oxidizers (e.g., nitric acid, peroxides).

Chemical Identification & Hazard Profile
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Precise identification ensures the waste contractor utilizes the correct incineration protocol

(typically high-temperature incineration with scrubber systems for HBr capture).

Property

Data / Description

Chemical Name

1-(Benzyloxy)-4-[2-(2-
bromoethoxy)ethoxy]benzene

Structural Class

Halogenated Aryl-Alkyl Ether (PEG-linker

derivative)

Molecular Formula

C17H19BrOs

Physical State

Solid (low melting point) or Viscous Liquid

(depending on purity/temp)

Primary Hazard

Skin/Eye Irritant (Category 2); Potential
Alkylating Agent

Waste Code (RCRA)

Not specifically listed (P/U), but defaults to D001
(Ignitable) if in solvent, or generic Halogenated

Organic.

Incompatibility

Strong Bases, Strong Oxidizers, Nucleophiles

(Amines, Thiols)

Expert Insight: The "2-(2-bromoethoxy)ethoxy" tail is a polyethylene glycol (PEG) linker

terminating in a bromide. This bromide is a good leaving group. In a waste drum containing

amines or hydroxides, this compound can undergo Sr2 substitution, generating heat and

potentially pressurizing the container. Strict segregation is non-negotiable.

Disposal Workflow: Step-by-Step
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This protocol is designed to be a self-validating system. If a step cannot be completed (e.g., no
label available), the process halts immediately.

Step 1: Waste Characterization & Segregation

o Action: Isolate the material. Do not combine with "General Organic Waste" unless that
stream is explicitly approved for Halogenated compounds.

o Container: Use a chemically resistant container (Amber Glass or HDPE).

e Solvent Trap: If the material is dissolved in a solvent (e.g., DCM, Ethyl Acetate), the solvent
dictates the primary waste stream. If dissolved in DCM, it is Halogenated. If in Acetone, it is
Non-Halogenatedunless the concentration of the bromo-compound exceeds the facility's
halogen threshold (typically 1-2%).

o Rule of Thumb: Always default to Halogenated Waste to prevent regulatory violations
during incineration.

Step 2: Labeling

o Action: Apply a hazardous waste label before adding waste.[2][3]

e Required Fields:
o Chemical Name: Write out the full name. Do not use abbreviations like "Bn-PEG-Br".
o Constituents: 1-(Benzyloxy)-4-[2-(2-bromoethoxy)ethoxy]benzene (>95%).
o Hazard Checkbox: [x] Toxic [X] Irritant.

Step 3: Storage

e Action: Store in a satellite accumulation area (SAA) secondary containment bin.

» Condition: Keep container closed at all times except when adding waste.

o Shelf Life: Dispose of within 6 months to prevent degradation or peroxide formation (ether
linkage risk).
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Step 4: Hand-off

e Action: Contact your EHS department or licensed waste contractor (e.g., Veolia, Clean
Harbors) for pickup.

o Manifest: Ensure the manifest lists "Halogenated Organic Liquid/Solid, N.O.S." (Not
Otherwise Specified).

Visual Decision Logic (Disposal Tree)

The following diagram illustrates the logical flow for determining the correct waste stream,
ensuring no ambiguity.
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Waste Generation:
1-(Benzyloxy)-4-[2-(2-bromoethoxy)ethoxy]benzene

Is the waste Solid or Liquid?

Liquid / Solution

Solid Waste

Verify Labeling

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

ﬂ-\cetone, MeOH) Pack in HDPE Jar

Is Halogen content > 1%? Yes (DCM, etc.)

MA)
Stream B: Non-Halogenated Organic Waste
(Fuel Blending)

Stream A: Halogenated Organic Waste
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision Logic for Waste Stream Classification. Note that solid waste of this
compound defaults to the Halogenated stream.

Spill Response Protocol (Small vs. Large)

PPE Requirements:
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e Gloves: Nitrile (Double gloving recommended due to alkyl bromide permeability).
o Eye Protection: Chemical Safety Goggles.

e Body: Lab coat + Apron if handling >100g.

Small (< 50 mL/g) Absorb with Vermiculite Place Debris in Clean Surface with
9 or Chem-Pad Halogenated Waste Bag Soap & Water
e Large (> 50 mL/g) Evacuate Area &
9 9 Call EHS/Emergency

Spill Detected Assess Volume

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow. Prioritize evacuation for large spills due to
potential respiratory irritation.

Scientific Rationale & Compliance

Why "Halogenated" Matters: Incinerating halogenated compounds (containing Br, CI, F) in
standard fuel-blending kilns can produce acid gases (HBr, HCI) and dioxins if the temperature
is insufficient. Designated halogenated waste streams utilize incinerators equipped with acid
gas scrubbers and operate at higher temperatures (>1100°C) to ensure complete destruction
and regulatory compliance (EPA 40 CFR 264) [1].

Reactivity Awareness: The benzyl ether moiety is relatively stable, but the alkyl bromide tail is
reactive. In a mixed waste container, if this compound encounters a strong nucleophile (e.g.,
waste pyridine or triethylamine), it will alkylate the amine. This reaction is exothermic.

o Protocol: Never pour this waste into a "General Base Waste" container.

References

o U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Incinerators (HWI) -
40 CFR Part 264 Subpart O. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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